Cas no 2229285-06-5 (5-{bicyclo2.2.1hept-5-en-2-yl}-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-{bicyclo2.2.1hept-5-en-2-yl}-1,2-oxazole-3-carboxylic acid
• CAS No: 2229285-06-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 6415691
• PubChem ID: 165669852
• Update Time: 2025-06-13

5-{bicyclo2.2.1hept-5-en-2-yl}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{bicyclo2.2.1hept-5-en-2-yl}-1,2-oxazole-3-carboxylic acid
• 5-{bicyclo[2.2.1]hept-5-en-2-yl}-1,2-oxazole-3-carboxylic acid
• 2229285-06-5
• EN300-1822915

• Inchi： 1S/C11H11NO3/c13-11(14)9-5-10(15-12-9)8-4-6-1-2-7(8)3-6/h1-2,5-8H,3-4H2,(H,13,14)
• InChI Key： FXJSTFIHEJAELE-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1CC2C=CC1C2

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-{bicyclo2.2.1hept-5-en-2-yl}-1,2-oxazole-3-carboxylic acid

Introduction to 5-{bicyclo2.2.1hept-5-en-2-yl}-1,2-oxazole-3-carboxylic acid (CAS No: 2229285-06-5)

5-{bicyclo2.2.1hept-5-en-2-yl}-1,2-oxazole-3-carboxylic acid, identified by the CAS number 2229285-06-5, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its unique molecular framework, featuring a bicyclo[2.2.1]heptane moiety fused with a 1,2-oxazole ring, positions it as a promising scaffold for the development of novel bioactive molecules. This introduction delves into the compound's chemical characteristics, potential biological applications, and its relevance in contemporary research.

The chemical structure of 5-{bicyclo2.2.1hept-5-en-2-yl}-1,2-oxazole-3-carboxylic acid encompasses a bicyclo[2.2.1]heptane core, which is a well-documented motif in natural products and pharmacophores, known for its conformational flexibility and ability to interact with biological targets in diverse ways. The presence of the 1,2-oxazole ring further enhances its potential as a pharmacological entity, given that oxazoles are prevalent in many bioactive compounds and have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. The bicyclo[2.2.1]heptane scaffold is particularly noteworthy due to its ability to mimic the binding pockets of various enzymes and receptors. In particular, studies have shown that derivatives of this scaffold can exhibit significant activity against enzymes involved in metabolic pathways and signal transduction processes. The carboxylic acid functionality at the 3-position of the oxazole ring provides an additional site for chemical modification, allowing for the exploration of diverse pharmacological profiles through derivatization.

One of the most compelling aspects of 5-{bicyclo2.2.1hept-5-en-2-yl}-1,2-oxazole-3-carboxylic acid is its potential as a lead compound for further optimization. The combination of the bicyclo[2.2.1]heptane and 1,2-oxazole moieties offers a rich structural platform for medicinal chemists to explore modifications that could enhance potency, selectivity, and pharmacokinetic properties. For instance, replacing or appending various substituents to the carboxylic acid group could yield derivatives with improved solubility or metabolic stability.

In the realm of computational chemistry and drug design, 5-{bicyclo2.2.1hept-5-en-2-yl}-1,2-oxazole-3-carboxylic acid has been employed in virtual screening campaigns to identify novel inhibitors of target proteins associated with diseases such as cancer and inflammation. The rigid bicyclic framework provides a stable template for predicting binding interactions with biological macromolecules, while the oxazole ring contributes to hydrogen bonding capabilities essential for receptor binding affinity.

Experimental investigations into the biological activity of 5-{bicyclo2.2.1hept-5-en-2-yl}-1,2-oxazole-3-carboxylic acid have revealed promising results in preliminary assays. Notably, studies have indicated that this compound exhibits inhibitory effects on certain kinases and proteases implicated in pathological processes. These findings align with broader trends in pharmaceutical research where natural product-inspired scaffolds are being leveraged to develop next-generation therapeutics.

The synthesis of 5-{bicyclo[...] ...